Cas no 1261944-38-0 (3-Fluoro-4-(5-fluoro-2-hydroxyphenyl)phenol)

• Product Name: 3-Fluoro-4-(5-fluoro-2-hydroxyphenyl)phenol
• CAS No: 1261944-38-0
• MF: C₁₂H₈F₂O₂
• MW: 222.187530517578
• MDL: MFCD18313660
• CID: 2765096
• PubChem ID: 53219344
• Update Time: 2025-11-02

3-Fluoro-4-(5-fluoro-2-hydroxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2',5-Difluoro[1,1'-biphenyl]-2,4'-diol
• DTXSID30684195
• MFCD18313660
• 1261944-38-0
• 3-FLUORO-4-(5-FLUORO-2-HYDROXYPHENYL)PHENOL
• 3-Fluoro-4-(5-fluoro-2-hydroxyphenyl)phenol, 95%
• 3-Fluoro-4-(5-fluoro-2-hydroxyphenyl)phenol

• MDL： MFCD18313660
• Inchi： 1S/C12H8F2O2/c13-7-1-4-12(16)10(5-7)9-3-2-8(15)6-11(9)14/h1-6,15-16H
• InChI Key： YAXOSHJPTXAYEY-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=C(C=CC=1O)F)O

Computed Properties

• Exact Mass: 222.04923582g/mol
• Monoisotopic Mass: 222.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-Fluoro-4-(5-fluoro-2-hydroxyphenyl)phenol

Comprehensive Overview of 3-Fluoro-4-(5-fluoro-2-hydroxyphenyl)phenol (CAS No. 1261944-38-0): Properties, Applications, and Industry Insights

3-Fluoro-4-(5-fluoro-2-hydroxyphenyl)phenol (CAS No. 1261944-38-0) is a fluorinated phenolic compound that has garnered significant attention in pharmaceutical and materials science research. This fluorinated phenol derivative exhibits unique chemical properties due to its dual hydroxyphenyl groups and strategically placed fluorine atoms, making it a valuable intermediate in organic synthesis. The compound's molecular structure combines aromaticity with polar functional groups, enabling diverse reactivity patterns that are exploited in advanced chemical applications.

Recent studies highlight the growing demand for fluorinated building blocks like 3-Fluoro-4-(5-fluoro-2-hydroxyphenyl)phenol in drug discovery programs. Pharmaceutical researchers particularly value its ability to modulate bioavailability and metabolic stability when incorporated into active pharmaceutical ingredients (APIs). The presence of fluoro substituents often enhances membrane permeability and improves resistance to oxidative degradation, addressing common challenges in modern drug development.

In materials science, this compound serves as a precursor for high-performance polymers and specialty coatings. The fluorophenol moiety contributes to thermal stability and chemical resistance in polymeric materials, while the hydroxyl groups provide sites for further functionalization. Industry reports suggest increasing applications in electronic materials, where such fluorinated aromatic compounds help achieve desired dielectric properties and environmental stability.

The synthesis of CAS 1261944-38-0 typically involves multi-step organic reactions starting from commercially available fluorobenzene derivatives. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's commitment to sustainable manufacturing. Analytical characterization of this compound requires advanced techniques including HPLC-MS and NMR spectroscopy to verify purity and structural integrity, especially for pharmaceutical-grade material.

From a regulatory perspective, 3-Fluoro-4-(5-fluoro-2-hydroxyphenyl)phenol is not currently classified as hazardous under major chemical inventories. However, proper handling procedures should always be followed when working with any fine chemical. The compound's safety profile and environmental impact continue to be evaluated as part of responsible chemical innovation initiatives in the EU and North America.

Market analysis indicates steady growth in demand for fluorinated intermediates like this compound, driven by expanding applications in biomedical research and advanced materials. Research institutions and chemical suppliers frequently collaborate to develop improved synthetic routes and purification methods for such specialized compounds. The development of continuous flow chemistry processes for similar fluorophenols suggests potential future manufacturing innovations for this chemical entity.

Academic interest in CAS 1261944-38-0 has increased following several published studies demonstrating its utility in metal-catalyzed coupling reactions. The compound's orthogonal functional groups make it particularly valuable for constructing complex molecular architectures through cross-coupling methodologies. Recent patent literature reveals its incorporation into novel heterocyclic compounds with potential biological activity.

For researchers considering this compound, important considerations include storage stability (recommended under inert atmosphere at low temperatures) and compatibility with common organic solvents. The compound shows good solubility in polar aprotic solvents like DMSO and DMF, which facilitates its use in various synthetic applications. Quality control specifications typically require ≥95% purity for most research applications, with higher purity grades available for specialized uses.

The future outlook for 3-Fluoro-4-(5-fluoro-2-hydroxyphenyl)phenol appears promising as new applications emerge in bioconjugation chemistry and functional materials. Ongoing research explores its potential as a building block for molecular probes and imaging agents, leveraging the favorable physicochemical properties imparted by its fluorinated structure. As the chemical industry continues to emphasize sustainable fluorination strategies, compounds like this will likely play an important role in next-generation chemical innovation.